Cas no 2411263-82-4 (2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide)

• Product Name: 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide
• CAS No: 2411263-82-4
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5414732
• PubChem ID: 146107313
• Update Time: 2025-10-31

2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide
• EN300-7560515
• 2411263-82-4
• Z2596802924
• 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-8-yl)propanamide

• Inchi： 1S/C12H14ClNO2/c1-8(13)12(15)14-11-4-2-3-9-5-6-16-7-10(9)11/h2-4,8H,5-7H2,1H3,(H,14,15)
• InChI Key： HTDILLHWDGTTSI-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=CC=CC2CCOCC=21)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide

Introduction to 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide (CAS No. 2411263-82-4)

2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide, identified by its CAS number 2411263-82-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated amide moiety linked to an isochromen derivative, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural complexity and functional diversity of this compound make it a valuable scaffold for medicinal chemists exploring new chemical entities.

The core structure of 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide consists of a benzopyranone backbone, which is a well-known pharmacophore in drug discovery. The benzopyranone ring system is characterized by its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this compound, the ring is further functionalized with a chloro substituent at the 2-position and an amide group at the 8-position, which are critical for modulating biological activity.

The amide functionality in 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide introduces a polar region that can enhance solubility and binding affinity to biological targets. This feature is particularly important in drug design, as it allows for fine-tuning of pharmacokinetic properties. Additionally, the presence of the chloro group can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The isochromen derivative in 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These findings have prompted researchers to explore its potential as a lead compound for the development of new therapeutics.

In the context of modern drug discovery, computational methods play a crucial role in predicting the biological activity of novel compounds. Molecular modeling studies have been employed to understand the binding mode of 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide with target proteins. These studies have revealed that the compound can effectively interact with enzymes and receptors involved in key biological pathways. This information has been instrumental in guiding the design of more potent and selective derivatives.

The synthesis of 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide involves multi-step organic reactions that require careful optimization. The introduction of the chloro group and the formation of the amide bond are critical steps that must be performed under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

The pharmacological evaluation of 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. These findings have encouraged researchers to proceed with further preclinical testing to assess its safety and efficacy in vivo. The compound's potential as an anti-inflammatory agent has been particularly noteworthy, as it could offer a novel approach to treating chronic inflammatory diseases.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The study of 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide exemplifies this collaborative effort. Chemists have designed and synthesized the compound based on structural principles derived from known bioactive molecules. Biologists have conducted extensive screening assays to evaluate its biological activity, while pharmacologists have worked on understanding its mechanism of action and pharmacokinetic properties.

The future prospects for 2-Chloro-N-(3,4-dihydro-1H-isochromen-8-yl)propanamide are promising given its unique structural features and biological potential. Further research is needed to optimize its synthesis and evaluate its therapeutic efficacy in clinical trials. However, the initial findings suggest that this compound could be a valuable addition to the arsenal of drugs used to treat various diseases.